Cas no 914383-20-3 (2-Methylindole-7-carboxaldehyde)

2-Methylindole-7-carboxaldehyde structure

914383-20-3 structure

Product Name:2-Methylindole-7-carboxaldehyde

CAS No:914383-20-3

Molecular Formula:C₁₀H₉NO

Molecular Weight:159.185

CID:2356429

PubChem ID:329763403

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2-Methylindole-7-carboxaldehyde Properties

Names and Identifiers

- 2-Methyl-1H-indole-7-carbaldehyde
- 2-Methylindole-7-carboxaldehyde
- 2-Methyl-7-formylindole
- MDL： MFCD16875660
- InChIKey： KMTJSJFOHDJFCF-UHFFFAOYSA-N

Computed Properties

Exact Mass: 159.068413911g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 159.068413911g/mol
Heavy Atom Count: 12
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 32.9Å²

Experimental Properties

Melting Point: 72-76 °C

2-Methylindole-7-carboxaldehyde Related Literature

1. Volumetric measurements by image segmentation on centrifugal microfluidic platforms in motion†

Alexei Kazarine,Eric D. Salin Lab Chip, 2014,14, 3572-3581
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Peng Lv,Zhao Lei,Yun Zeng,Gang Liu Biomater. Sci., 2019,7, 1794-1800
3. Three-dimensional crimped biodegradable poly(lactic acid) fibers prepared via melt spinning and controlled structural reorganization

Bo Yang,Rui Wang,Zhenfeng Dong,Jing Wu,Minxuan Kuang,Gaoling Jin,Huiling Ma,Yang Wang,Qingying Zhang,Xiuqin Zhang RSC Adv., 2020,10, 42890-42896
4. Competitive or sequential reaction of an electrophilic terminal phosphinidene metal(0) complex with allyl halides? [2+1]-cycloaddition vs. C–X bond insertion†

Arif Ali Khan,Philip Junker,Gregor Schnakenburg,Arturo Espinosa Ferao,Rainer Streubel Chem. Commun., 2019,55, 9987-9990
5. Front cover

Anal. Proc., 1989,26, X033-X034
6. Morphology adjustment of one dimensional CeO2 nanostructures via calcination and their composite with Au nanoparticles towards enhanced catalysis

Yunshi Liu,Hsueh-Shih Chen,Jia Li,Ping Yang RSC Adv., 2015,5, 37585-37591
7. When do defectless alkanethiol SAMs in ionic liquids become penetrable? A molecular dynamics study†

Sergey A. Kislenko,Victoria A. Nikitina,Renat R. Nazmutdinov Phys. Chem. Chem. Phys., 2015,17, 31947-31955
8. Gas leak diffusion induced polarization in submicro/nanoscale non-tight electrolytes of solid oxide fuel cells†

Yinghua Niu,Weiqiang Lv,Xingzhi Zhou,Weirong Huo,Luhan Ye,Weidong He RSC Adv., 2016,6, 62052-62061
9. Front cover

Dalton Trans., 2006, 977-978
10. Engineering pH-responsive switching of donor–π–acceptor chromophore alignments along a peptide nanotube scaffold†

Yuki Tabata,Yusuke Kamano,Shunsaku Kimura,Hirotaka Uji RSC Adv., 2020,10, 3588-3592

914383-20-3 (2-Methylindole-7-carboxaldehyde) Related Products

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